Cas no 1189106-47-5 (6-bromo-8-methylquinolin-4-amine)

6-bromo-8-methylquinolin-4-amine structure
1189106-47-5 structure
Product Name:6-bromo-8-methylquinolin-4-amine
CAS No:1189106-47-5
MF:C10H9BrN2
MW:237.095861196518
CID:2616035
PubChem ID:45599377
Update Time:2025-04-21

6-bromo-8-methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-8-methylquinolin-4-amine
    • DTXSID60670925
    • 4-Amino-6-bromo-8-methylquinoline
    • AKOS011471704
    • SCHEMBL442160
    • MFCD12674982
    • 1189106-47-5
    • Inchi: 1S/C10H9BrN2/c1-6-4-7(11)5-8-9(12)2-3-13-10(6)8/h2-5H,1H3,(H2,12,13)
    • InChI Key: RELCWJRXBGIRKS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C2C(C=1)=C(C=CN=2)N

Computed Properties

  • Exact Mass: 235.99491Da
  • Monoisotopic Mass: 235.99491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9Ų
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